Cas no 1707568-69-1 (3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid)

• Product Name: 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid
• CAS No: 1707568-69-1
• MF: C₁₆H₁₁ClO₄
• MW: 302.709143877029
• CID: 5181438
• Update Time: 2025-05-20

3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid

• Inchi： 1S/C16H11ClO4/c17-11-6-7-13-12(8-11)14(15(21-13)16(18)19)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19)
• InChI Key： PIHCHNJMBMYUGL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2C(OCC2=CC=CC=C2)=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid

3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid (CAS No: 1707568-69-1)

3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid is a highly specialized organic compound with the CAS registry number 1707568-69-1. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of a benzyloxy group at position 3, a chlorine atom at position 5, and a carboxylic acid group at position 2 makes this compound unique in terms of its chemical structure and potential applications.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis of 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid, allowing researchers to explore its properties and potential uses in various fields. The compound has garnered significant attention due to its structural complexity and the possibility of it serving as a building block in drug discovery and material science.

The molecular structure of 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid is characterized by a benzofuran core, which is known for its stability and aromaticity. The substitution pattern on the benzofuran ring plays a crucial role in determining the compound's reactivity and biological activity. The benzyloxy group at position 3 introduces steric hindrance and electronic effects, while the chlorine atom at position 5 imparts electrophilic substitution tendencies. The carboxylic acid group at position 2 adds acidity and can participate in hydrogen bonding, making it a versatile functional group for further chemical modifications.

Recent studies have focused on the synthesis of 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid using advanced methodologies such as Suzuki-Miyaura coupling, Stille coupling, and other cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it suitable for high-throughput screening in pharmaceutical research.

The physical and chemical properties of 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid have been extensively studied to understand its behavior under various conditions. The compound exhibits good solubility in polar solvents due to the presence of the carboxylic acid group, which facilitates its use in solution-based reactions. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable information for its storage and handling.

Biological studies on 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid have revealed promising results in terms of its pharmacological activity. Preclinical studies suggest that the compound may possess anti-inflammatory, antioxidant, and potential anticancer properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid has shown potential in material science as a precursor for synthesizing advanced materials such as polymers and nanoparticles. Its unique structure allows for controlled polymerization reactions, leading to materials with tailored properties for specific applications.

The development of efficient synthetic routes for 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid has been a focal point of recent research efforts. By leveraging modern catalytic systems and green chemistry principles, scientists have succeeded in minimizing waste production and improving reaction efficiency. These advancements not only make the synthesis process more environmentally friendly but also reduce production costs, making the compound more accessible for large-scale applications.

Furthermore, computational chemistry techniques such as density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity of 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid. These studies provide insights into its interaction with biological targets at the molecular level, aiding in the design of more effective drug molecules.

In conclusion, 3-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid (CAS No: 1707568-69) is a versatile compound with significant potential in drug discovery, material science, and other related fields. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring that this compound remains at the forefront of scientific innovation.